Cas no 91216-50-1 (5-butyl-6-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 5-butyl-6-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 91216-50-1
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 1961006
• PubChem ID: 3021773
• Update Time: 2025-04-21

5-butyl-6-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-butyl-6-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione
• 5-butyl-6-ethyl-3-methyl-1H-pyrimidine-2,4-dione
• DTXSID20238449
• 91216-50-1
• DTXCID90160940
• BRN 0171505
• 5-Butyl-6-ethyl-3-methyluracil
• Uracil, 5-butyl-6-ethyl-3-methyl-

• Inchi： 1S/C11H18N2O2/c1-4-6-7-8-9(5-2)12-11(15)13(3)10(8)14/h4-7H2,1-3H3,(H,12,15)
• InChI Key： UFUBUFQCWRNFNY-UHFFFAOYSA-N
• SMILES： O=C1C(=C(CC)NC(N1C)=O)CCCC

Computed Properties

• Exact Mass: 210.137
• Monoisotopic Mass: 210.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.03
• Refractive Index: 1.479